Cas no 1251707-71-7 (2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide)

• Product Name: 2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide
• CAS No: 1251707-71-7
• MF: C₁₅H₁₇FN₄O₄
• MW: 336.318286657333
• CID: 6287799
• PubChem ID: 49667355
• Update Time: 2025-05-24

2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide
• AKOS021851065
• 2-(2-amino-4-(methoxymethyl)-6-oxopyrimidin-1(6H)-yl)-N-(3-fluoro-4-methoxyphenyl)acetamide
• VU0625728-1
• F3406-9781
• 2-[2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide
• 1251707-71-7
• 2-[2-amino-4-(methoxymethyl)-6-oxopyrimidin-1-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide

• Inchi： 1S/C15H17FN4O4/c1-23-8-10-6-14(22)20(15(17)19-10)7-13(21)18-9-3-4-12(24-2)11(16)5-9/h3-6H,7-8H2,1-2H3,(H2,17,19)(H,18,21)
• InChI Key： NGRSWDDBQMCCOD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(CN1C(C=C(COC)N=C1N)=O)=O)OC

Computed Properties

• Exact Mass: 336.12338320g/mol
• Monoisotopic Mass: 336.12338320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide

Introduction to 2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide, identified by its CAS number 1251707-71-7, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, with its intricate structural framework, represents a fascinating example of how modifications at specific positions can yield compounds with unique biological activities. The presence of both pyrimidine and fluorinated aromatic moieties makes it a particularly intriguing subject for further investigation.

The compound's structure is characterized by a dihydropyrimidine core, which is a common scaffold in many biologically active molecules. The N-(3-fluoro-4-methoxyphenyl)acetamide moiety introduces fluorine and methoxy substituents, which are known to enhance metabolic stability and binding affinity in drug candidates. The 4-(methoxymethyl) group further contributes to the molecule's complexity, potentially influencing its solubility and reactivity. These structural features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The pyrimidine derivatives have been particularly well-studied due to their role as key intermediates in the synthesis of various pharmacologically active agents. Among these, compounds containing fluorinated aromatic rings have shown exceptional promise in modulating biological pathways associated with diseases such as cancer, inflammation, and neurological disorders.

The fluoro-substituted phenyl ring in this compound is particularly noteworthy. Fluorine atoms are known to exhibit a range of effects on molecular properties, including electronic distribution, lipophilicity, and metabolic stability. These properties can significantly influence the compound's pharmacokinetic profile and therapeutic potential. For instance, the presence of fluorine can lead to increased binding affinity to biological targets, thereby enhancing the compound's efficacy. Additionally, fluorine atoms can improve metabolic stability by resisting hydrolysis and oxidation processes.

Recent studies have highlighted the importance of N-substituted amides in drug design. The acetamide group in this compound can serve as a hinge region or an anchor point for interactions with biological targets. This moiety can be particularly useful in designing molecules that interact with enzymes or receptors with high specificity. The combination of an amide group with a fluorinated aromatic ring creates a versatile scaffold that can be further modified to optimize biological activity.

The dihydropyrimidine core is another critical feature of this compound. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA synthesis and repair. Many therapeutic agents targeting these processes utilize pyrimidine-based scaffolds due to their structural versatility and biological relevance. The oxo group at the 6-position of the dihydropyrimidine ring further enhances its reactivity, allowing for additional functionalization if needed.

In the context of modern drug discovery, computational methods play a crucial role in predicting the biological activity of novel compounds. Advanced computational techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates for further experimental validation. The structural features of 2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide, including its pyrimidine core and fluorinated aromatic moiety, make it an ideal candidate for such computational studies.

One area where this compound shows particular promise is in the treatment of neurological disorders. Pyrimidine derivatives have been extensively studied for their potential as neuroprotective agents due to their ability to modulate neurotransmitter systems and protect against oxidative stress. The presence of a fluorine atom can enhance these effects by improving blood-brain barrier penetration and metabolic stability. Furthermore, the amide group can serve as a site for interaction with specific receptors or enzymes involved in neurological pathways.

Another emerging application of this compound is in the field of cancer therapy. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. Pyrimidine-based compounds have shown efficacy in targeting these aberrant pathways by inhibiting key enzymes or interacting with specific receptors overexpressed on cancer cells. The combination of a pyrimidine core with a fluorinated aromatic ring enhances the compound's ability to selectively target cancer cells while minimizing toxicity to healthy cells.

The development of novel synthetic methodologies has also been instrumental in expanding the chemical space available for drug discovery. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks like that of 2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide. These methods allow for precise control over functional group placement and stereochemistry, which are critical factors in determining biological activity.

In conclusion,2-2-amino-4-(methoxymethyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(3-fluoro-4-methoxyphenyl)acetamide (CAS no 1251707-71-7) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, including the pyrimidine core and fluorinated aromatic moiety, make it an ideal candidate for developing novel therapeutic agents targeting various diseases such as neurological disorders and cancer.